4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate

• Molecular Formula: C29H22N2O3
• Molecular Weight: 446.5 g/mol
• IUPAC Name: [4-(2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl] benzoate
• InChI: InChI=1S/C29H22N2O3/c32-29(22-11-5-2-6-12-22)33-23-17-15-21(16-18-23)28-31-26(24-13-7-8-14-27(24)34-28)19-25(30-31)20-9-3-1-4-10-20/h1-18,26,28H,19H2
• InChI Key: ZEVNTDUUQLSHFN-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4)C5=CC=C(C=C5)OC(=O)C6=CC=CC=C6

Description

4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate is a complex organic compound with a unique structure that combines elements of pyrazole, benzoxazine, and benzoate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate typically involves the reaction of 2-(3-aryl-4,5-dihydro-1H-pyrazol-5-yl)phenols with cyclic ketones . The reaction conditions often include the use of organic solvents and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, it is likely that similar procedures to those used in laboratory synthesis would be scaled up for industrial applications. This would involve optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents to dissolve the reactants.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

Medicinal Chemistry: This compound may be explored for its potential therapeutic properties, including antimicrobial, anti-inflammatory, and antioxidant activities.

Materials Science: The unique structure of this compound makes it a candidate for use in the development of new materials with specific properties.

Biological Studies: Researchers may investigate the biological activity of this compound to understand its effects on various biological systems.

Mechanism of Action

The mechanism of action of 4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate involves its interaction with molecular targets within biological systems. The specific pathways and targets can vary depending on the application, but the compound’s structure suggests it may interact with enzymes or receptors involved in oxidative stress, inflammation, or microbial activity .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-(4-Chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)benzoate
• 4-(2-(4-Methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)benzoate
• 4-(2-(2-Thienyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)benzoate

Uniqueness

The uniqueness of 4-(2-Phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)phenyl benzoate lies in its specific combination of functional groups and structural elements